Cas no 2228880-21-3 ({1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol)

• Product Name: {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol
• CAS No: 2228880-21-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6367649
• PubChem ID: 165638489
• Update Time: 2025-05-24

{1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol
• EN300-1813461
• 2228880-21-3
• {1-[(5-methoxypyridin-2-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C11H15NO2/c1-14-10-3-2-9(12-7-10)6-11(8-13)4-5-11/h2-3,7,13H,4-6,8H2,1H3
• InChI Key： HRAQJIBIBXICAC-UHFFFAOYSA-N
• SMILES： OCC1(CC2C=CC(=CN=2)OC)CC1

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 42.4Ų

Additional information on {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol

Compound CAS No. 2228880-21-3: {1-(5-Methoxypyridin-2-yl)methylcyclopropyl}Methanol

The compound with CAS No. 2228880-21-3, known as {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structure, which combines a cyclopropane ring with a pyridine moiety and a methoxy group, making it a versatile building block for various chemical transformations.

Recent studies have highlighted the potential of {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol in the development of novel bioactive compounds. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly those with intricate stereochemistry. The cyclopropane ring, a three-membered carbon ring, is known for its strain and reactivity, which makes it an attractive component for reactions involving ring-opening or cycloaddition processes.

The 5-methoxypyridin-2-yl group attached to the cyclopropane ring introduces additional functionality to the molecule. The methoxy group enhances the compound's solubility and stability, while the pyridine ring provides opportunities for further functionalization through nucleophilic aromatic substitution or other aromatic-directed reactions. This dual functionality makes {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol a valuable precursor in the design of heterocyclic compounds with potential pharmacological activity.

In terms of synthesis, {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol can be prepared via a variety of methods, including transition-metal-catalyzed cross-coupling reactions and organocatalytic processes. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the product. Recent advancements in catalytic asymmetric synthesis have further expanded the scope of applications for this compound, enabling the preparation of enantiomerically enriched materials.

The application of {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol extends beyond organic synthesis into areas such as materials science and drug discovery. Its ability to participate in diverse chemical reactions makes it a cornerstone in the construction of complex molecular architectures. For instance, researchers have utilized this compound as a key intermediate in the synthesis of natural product analogs and bioactive molecules with potential therapeutic applications.

From an environmental standpoint, {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol has been studied for its biodegradability and eco-friendly properties. Recent studies indicate that under specific conditions, this compound can undergo efficient microbial degradation, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, {1-(5-methoxypyridin-2-yl)methylcyclopropyl}methanol (CAS No. 2228880-21-3) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable tool in modern chemical research and development.